Cas no 2112627-74-2 (Ethyl 2-[3-(3-bromophenyl)cyclobutyl]acetate)
![Ethyl 2-[3-(3-bromophenyl)cyclobutyl]acetate structure](https://ossimg.kuujia.com/scimg/2113000/2112627-74-2x500.png)
2112627-74-2 structure
Product Name:Ethyl 2-[3-(3-bromophenyl)cyclobutyl]acetate
CAS No:2112627-74-2
MF:C14H17BrO2
MW:297.187583684921
CID:4711006
Update Time:2025-09-25
Ethyl 2-[3-(3-bromophenyl)cyclobutyl]acetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-(3-(3-bromophenyl)cyclobutyl)acetate
- Ethyl 2-[3-(3-bromophenyl)cyclobutyl]acetate
-
- Inchi： 1S/C14H17BrO2/c1-2-17-14(16)8-10-6-12(7-10)11-4-3-5-13(15)9-11/h3-5,9-10,12H,2,6-8H2,1H3
- InChI Key： DCSIMRNPZLWACM-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C1CC(CC(=O)OCC)C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 261
- Topological Polar Surface Area: 26.3
Ethyl 2-[3-(3-bromophenyl)cyclobutyl]acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB02950-5g |
ethyl 2-(3-(3-bromophenyl)cyclobutyl)acetate |
2112627-74-2 | 95% | 5g |
$3500 | 2023-09-07 |
Ethyl 2-[3-(3-bromophenyl)cyclobutyl]acetate Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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